Carboxynitroso rubber
Overview
Description
Carboxynitroso Rubber (CNR) is a type of rubber that shows excellent promise due to its unique properties . The CNR terpolymer retains excellent solvent and oxidizer resistance, nonflammability, and a wide useful temperature range . It can be easily fabricated and cured by several techniques into many useful products .
Synthesis Analysis
The synthesis of CNR involves a program establishing manufacturing methods for Carboxy Nitroso Rubber by 'thin film bulk polymerization’ . The objectives were to evaluate at the pilot plant level the materials, chemical, engineering, and processing requirements for a production capability of thirty pounds of CNR per week and applicable for scale-up to 50,000 to 100,000 pounds per year .Chemical Reactions Analysis
C-Nitroso species are characterized by a unique nitrogen–oxygen combination located next to a carbon backbone, which confers them a unique ambiphilic and high reactivity towards nucleophilic, electrophilic but also radical species .Physical and Chemical Properties Analysis
CNR has excellent solvent and oxidizer resistance, nonflammability, and a wide useful temperature range . It also has a density of 1,93 g/cm3 .Scientific Research Applications
1. Adhesion and Mechanical Properties Enhancement
Research demonstrates that Carboxynitroso Rubber (CNR), specifically carboxylated acrylonitrile–butadiene rubber (XNBR), enhances the adhesion of rubbers to metals like silver wires. This is achieved by using additives like carboxy-containing peroxy oligomer (CPO), which improve the adhesion without deteriorating the mechanical properties of the vulcanizates (Chudzik et al., 2021).
2. Precipitation in Epoxy Resins
Studies on carboxy-terminated liquid natural rubber (CTNR) have shown its effective use as a polymeric plasticizer in acrylonitrile butadiene rubber (NBR) vulcanizates. This application is significant in improving tensile properties and enhancing features like rebound resilience and compression set of the vulcanizates (Sudhakaran & Avirah, 2022).
3. Toughening of Epoxy Resins
CNR, specifically carboxyl randomized poly(2-ethyl hexyl acrylate) liquid rubber, has been used to toughen epoxy resins. This toughening effect is attributed to the carboxyl functionality of the rubber, which enhances impact performance as observed through morphology analysis by scanning electron microscopy (Ratna & Simon, 2001).
4. Rubber Reinforcement
Carboxylated multiwalled carbon nanotubes (c-MWCNT) have been used to reinforce natural rubber, demonstrating significant enhancement in mechanical properties like tensile strength and Young’s modulus. This enhancement is crucial for applications requiring robust and durable rubber materials (Bhattacharyya et al., 2008).
5. Application in Bonding Rubber to Substrates
Carboxy Terminated Liquid Natural Rubber (CTNR) has proven effective in bonding rubber to both rubber and metal substrates. This application is vital for industries where rubber components need to be securely attached to other materials, ensuring durability and performance (U. et al., 2003).
Mechanism of Action
Target of Action
Carboxynitroso Rubber (CNR) is primarily used in the manufacturing industry due to its unique chemical properties . Its primary targets are various materials that require excellent solvent and oxidizer resistance, nonflammability, and a wide useful temperature range .
Mode of Action
CNR interacts with its targets by providing a protective layer that is resistant to solvents, oxidizers, and extreme temperatures . This interaction results in enhanced durability and longevity of the materials it is applied to .
Biochemical Pathways
Its primary function is in the realm of materials science and engineering .
Result of Action
The application of CNR results in materials that are highly resistant to solvents and oxidizers, nonflammable, and able to withstand a wide range of temperatures . This makes CNR an excellent choice for manufacturing products that require these properties .
Action Environment
The efficacy and stability of CNR are influenced by environmental factors such as temperature, exposure to solvents and oxidizers, and mechanical stress . CNR is designed to perform well under a wide range of conditions, making it a versatile material in various manufacturing contexts .
Biochemical Analysis
Biochemical Properties
It is known that Carboxynitroso Rubber can interact with various enzymes and proteins
Molecular Mechanism
It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially influencing enzyme activity and gene expression .
Temporal Effects in Laboratory Settings
It is known that this compound has excellent stability and resistance to degradation .
Properties
IUPAC Name |
2,2,3,3,4,4-hexafluoro-4-nitrosobutanoic acid;1,1,2,2-tetrafluoroethene;trifluoro(nitroso)methane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HF6NO3.C2F4.CF3NO/c5-2(6,1(12)13)3(7,8)4(9,10)11-14;3-1(4)2(5)6;2-1(3,4)5-6/h(H,12,13);; | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDIADDOFVUHFLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(F)F)(F)F.C(=O)(C(C(C(N=O)(F)F)(F)F)(F)F)O.C(N=O)(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7HF13N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.